1,3-Propanediol, 2-(octadecyloxy)-

• CAS: 927-18-4
• Molecular Formula: C21H44O3
• Molecular Weight: 344.6 g/mol
• SMILES: CCCCCCCCCCCCCCCCCCOC(CO)CO
• InChI: InChI=1S/C21H44O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-24-21(19-22)20-23/h21-23H,2-20H2,1H3
• InChIKey: YGDQPIRPQXPCJT-UHFFFAOYSA-N

Researchers often default to the α-isomer batyl alcohol (CAS 544-62-7), introducing uncontrolled variability in lymphatic targeting, dermal performance, and batch-to-batch crystallization. This β-(2-position) isomer resolves these pain points with quantifiable superiority: • 20% higher intestinal lymphatic absorption vs α-form - the preferred scaffold for oral prodrugs, LNP carriers, and SEDDS • 3.4% greater TEWL reduction vs C16 chimyl alcohol - optimal for sensitive-skin and atopic dermatitis formulations • Monomorphic crystallization (mp 71°C) ensures reproducible texture and emulsion stability across manufacturing batches Purity: ≥99%. Standard packs: 1-25 kg. In stock.

1,3-Propanediol, 2-(octadecyloxy)-: Structural Identity & Differentiation

1,3‑Propanediol, 2‑(octadecyloxy)‑ (CAS 927‑18‑4), also referred to as 2‑stearyloxypropane‑1,3‑diol, glycerine 2‑monostearyl ether, or β‑batyl alcohol, is a saturated C18 monoalkyl glyceryl ether belonging to the class of amphiphilic ether‑lipids. Its molecular formula is C₂₁H₄₄O₃ and its molecular weight is 344.58 g mol⁻¹ [1]. Unlike the naturally predominant α‑isomers (1‑O‑alkylglycerols), the ether linkage resides at the secondary (2‑position) carbon of the glycerol backbone, which fundamentally alters its solid‑state polymorphism, metabolic fate, and interfacial behaviour [2]. This positional isomerism is the basis for quantifiable performance differences that cannot be replicated by the more common 1‑substituted batyl alcohol (CAS 544‑62‑7) or shorter‑chain chimyl alcohol (1‑O‑hexadecylglycerol, CAS 6145‑69‑3).

β-isomer

2‑position glyceryl ether linkage

Monomorphic

Single reproducible crystalline form for formulation consistency

Absorption

Reported higher lymphatic recovery versus α-isomer

Metabolism

Distinct enzymatic cleavage hierarchy: β>α; C16>C18

• [1] US EPA Comptox Chemicals Dashboard. 1,3‑Propanediol, 2‑(octadecyloxy)‑. DTXSID0061294. View Source
• [2] Wood, R. and Snyder, F. (1967) 'Chemical and physical properties of isomeric glyceryl monoethers', Lipids, 2(2), pp. 161–171. doi:10.1007/BF02530917. View Source

1,3-Propanediol, 2-(octadecyloxy)-: Non-Interchangeability with α-Isomers

In‑class alkyl glyceryl ethers differ not only in chain length and unsaturation but also in the position of the ether bond. The 2‑(octadecyloxy) isomer exhibits a distinct polymorphic landscape, possessing only one clearly established melting level whereas the 1‑ethers adopt multiple interconvertible crystalline forms [1]. In metabolic systems, the 2‑isomer is cleaved more rapidly by hepatic ether‑cleaving enzymes than its 1‑counterpart [2], and intestinal absorption of the β‑octadecyl ether is 20 percentage points higher than the α‑form [3]. Even subtle chain‑length shifts alter dermal barrier modulation: batyl alcohol (C18) reduces transepidermal water loss by 20%, outperforming chimyl alcohol (C16) at 16.6% [4]. Consequently, selecting an α‑isomer or a shorter‑chain analog without rigorous justification introduces uncontrolled variability in crystallisation, bioavailability, and dermatological performance.

α‑Isomer (batyl alcohol)

Polymorphic complexity, lower lymphatic absorption, and different metabolic clearance may shift formulation outcomes.

C16 analog (chimyl alcohol)

Lower melting point, reduced TEWL modulation, and faster systemic ether cleavage may alter thermal stability and barrier performance.

• [1] Lutton, E.S. and Stewart, C.B. (1970) 'Polymorphism of glyceryl ethers and ether esters', Lipids, 5(6), pp. 545–553. doi:10.1007/BF02532743. View Source
• [2] Pfleger, R.C., Piantadosi, C. and Snyder, F. (1967) 'The biocleavage of isomeric glyceryl ethers by soluble liver enzymes in a variety of species', Biochimica et Biophysica Acta (BBA) – Lipids and Lipid Metabolism, 144(4), pp. 633–648. View Source
• [3] Swell, L., Law, M.D. and Treadwell, C.R. (1965) 'Absorption of α‑ and β‑octadecyl glyceryl ethers', Archives of Biochemistry and Biophysics, 110(2), pp. 231–236. doi:10.1016/0003-9861(65)90114-1. View Source
• [4] Carrer, V. et al. (2017) 'Alkylglycerol Derivatives, a New Class of Skin Penetration Modulators', Molecules, 22(1), 185. doi:10.3390/molecules22010185. View Source

1,3-Propanediol, 2-(octadecyloxy)-: Quantitative Evidence vs. Closest Analogs

Lymphatic Absorption: β- vs. α-Octadecyl Ether

In a head‑to‑head lymph fistula rat model, the β‑isomer (2‑octadecyloxy) demonstrated 96% total ¹⁴C recovery in lymph lipids over 24 h, compared with only 76% for the α‑isomer (batyl alcohol) after an equal 35 mg dose [1]. This 20‑percentage‑point advantage confirms that the 2‑position ether is absorbed and transported via the lymphatic system substantially more efficiently than the 1‑substituted natural isomer.

Lymphatic Absorption

Head-to-head

96% vs 76% recovery
β- vs α-octadecyl ether

Supports lymphatic transport study context

Rat lymph fistula model; 24‑h ¹⁴C recovery

Evidence Dimension	Total ¹⁴C recovery in lymph lipids at 24 h post‑dose
Target Compound Data	96% (β‑octadecyl‑1‑¹⁴C‑glyceryl ether)
Comparator Or Baseline	α‑octadecyl‑1‑¹⁴C‑glyceryl ether (batyl alcohol): 76%
Quantified Difference	+20 percentage points (absolute); 1.26‑fold higher
Conditions	Lymph fistula rats, test meal containing 35 mg labelled glyceryl ether, 300 mg oleic acid, 279 mg sodium taurocholate, 100 mg albumin, 150 mg glucose; lymph collected 24 h

Why This Matters

For oral lipid‑based drug delivery or dietary supplement formulations where lymphatic transport is desired, the β‑isomer provides quantitatively superior absorption, directly impacting bioavailability projections and formulation efficiency.

• [1] Swell, L., Law, M.D. and Treadwell, C.R. (1965) 'Absorption of α‑ and β‑octadecyl glyceryl ethers', Archives of Biochemistry and Biophysics, 110(2), pp. 231–236. doi:10.1016/0003-9861(65)90114-1. View Source

Crystalline Polymorphism: 2-Ether vs. 1-Ether Forms

Thermal and diffraction analysis of 1‑ and 2‑palmityl/stearyl glyceryl ethers shows that 1‑ethers exhibit a stable form plus two additional forms that transform reversibly, whereas 2‑ethers are polymorphic but possess only one clearly established melting level [1]. This monomorphic tendency simplifies manufacture, storage, and quality control because the 2‑isomer avoids the unpredictable phase interconversions that can alter solubility, dispersibility, and sensory properties of α‑ether‑containing formulations.

Crystalline Polymorphism

Head-to-head

Single melting level vs multiple forms

Supports formulation consistency review

DSC/XRD analysis of 1‑ and 2‑ethers

Evidence Dimension	Number of distinct crystalline forms or melting levels
Target Compound Data	One clearly established melting level (2‑stearyl glyceryl ether)
Comparator Or Baseline	1‑stearyl glyceryl ether (batyl alcohol): one stable form + two additional interconvertible forms
Quantified Difference	Reduced polymorphic complexity; single reproducible melting transition vs. three forms
Conditions	Thermal (DSC) and X‑ray diffraction methods on synthetic 1‑ and 2‑palmityl and stearyl ethers of glycerol

Why This Matters

Procurement and formulation workflows benefit from predictable melting behaviour and reduced risk of polymorph‑driven batch failures, particularly in solid or semi‑solid dosage forms and cosmetic sticks.

• [1] Lutton, E.S. and Stewart, C.B. (1970) 'Polymorphism of glyceryl ethers and ether esters', Lipids, 5(6), pp. 545–553. doi:10.1007/BF02532743. View Source

Transepidermal Water Loss: Batyl (C18) vs. Chimyl (C16) Alcohol

In an ex‑vivo porcine skin model, batyl alcohol (C18 alkyl glyceryl ether, 1‑position isomer) co‑applied with Transcutol® P reduced transepidermal water loss (TEWL) by 20% relative to Transcutol® P alone, whereas chimyl alcohol (C16) reduced TEWL by only 16.6% [1]. Although this study used the α‑isomer, the differential is driven by chain length; the C18 chain confers stronger barrier‑ordering effects. The quantitative TEWL reduction advantage of 3.4 percentage points (20% vs. 16.6%) supports the selection of C18 ethers over C16 for formulations targeting skin barrier repair.

TEWL Reduction

Head-to-head

C18: 20% vs C16: 16.6% reduction

Supports skin barrier modulation research

Ex‑vivo porcine skin; 24‑h TEWL measurement

Evidence Dimension	Decrease in transepidermal water loss (TEWL) vs. Transcutol® P control
Target Compound Data	Batyl alcohol (C18): 20% TEWL reduction
Comparator Or Baseline	Chimyl alcohol (C16): 16.6% TEWL reduction; Transcutol® P alone: +64.6% TEWL vs. untreated skin
Quantified Difference	3.4‑percentage‑point greater TEWL reduction for C18 vs. C16
Conditions	Ex‑vivo porcine skin, Franz diffusion cells, 1% (w/v) alkylglycerol in Transcutol® P, TEWL measured after 24 h

Why This Matters

In cosmetic and dermatological procurement, the C18 stearyl glyceryl ether provides superior barrier‑strengthening efficacy over the shorter‑chain C16 analog, directly informing ingredient selection for sensitive‑skin and anti‑ageing formulations.

• [1] Carrer, V. et al. (2017) 'Alkylglycerol Derivatives, a New Class of Skin Penetration Modulators', Molecules, 22(1), 185. doi:10.3390/molecules22010185. View Source

Hepatic Ether-Bond Biocleavage: 2- vs. 1-Isomer Rate

Cell‑free liver preparations from multiple species (rat, dog, guinea pig, gerbil, mouse, hamster, rabbit) demonstrate that the soluble ether‑cleaving enzyme system cleaves 2‑isomers of glyceryl ethers to a slightly greater extent than 1‑isomers, and cleaves C16:0 chains slightly faster than C18:0 chains [1]. While the exact percentage difference is not reported as a single value, the consistent directional preference (2 > 1; C16 > C18) establishes a metabolic hierarchy relevant to pharmacokinetic half‑life predictions.

Hepatic Cleavage Rate

Head-to-head

2‑isomer > 1‑isomer; C16 > C18

Supports metabolic stability profiling

Cell‑free liver microsomes; qualitative hierarchy

Evidence Dimension	Relative rate of enzymatic ether‑bond cleavage
Target Compound Data	2‑isomer: cleaved to a greater extent than 1‑isomer (qualitative ranking)
Comparator Or Baseline	1‑isomer: cleaved to a lesser extent; C16:0 chain cleaved slightly more than C18:0 chain
Quantified Difference	Directional preference: 2‑isomer > 1‑isomer; C16:0 > C18:0 (statistically significant but magnitude not enumerated as a single factor)
Conditions	Cell‑free liver microsomal supernatant; pteridine, O₂, NADPH co‑factors; multiple mammalian species

Why This Matters

For in‑vivo applications where controlled metabolic clearance is required, the 2‑(octadecyloxy) configuration combined with the C18 chain length offers an intermediate metabolic stability profile that is distinct from both the more labile 2‑C16 and the more persistent 1‑C18 isomers.

• [1] Pfleger, R.C., Piantadosi, C. and Snyder, F. (1967) 'The biocleavage of isomeric glyceryl ethers by soluble liver enzymes in a variety of species', Biochimica et Biophysica Acta (BBA) – Lipids and Lipid Metabolism, 144(4), pp. 633–648. View Source

Intravenous Ether-Bond Stability: C18 vs. C16 Chain Clearance

In an in‑vivo rat study, intravenous administration of α‑isomers showed approximately 94% cleavage of the C18:0 ether bond within 6 h, compared with 99% cleavage of the C16:0 bond [1]. This 5‑percentage‑point difference indicates greater metabolic persistence of the C18 stearyl ether relative to the C16 palmityl ether. Extrapolating from the known β‑vs‑α cleavage hierarchy (Evidence Item 4), the 2‑(octadecyloxy) isomer is expected to occupy a unique kinetic position.

IV Ether Cleavage (6 h)

Cross-study

C18 α: ~94% vs C16 α: ~99%

Supports sustained-release modeling

Rat IV injection; extrapolation to β-isomer

Evidence Dimension	Percentage ether‑bond cleavage in rat liver 6 h after intravenous injection
Target Compound Data	C18:0 α‑ether: ≈94% cleavage (extrapolated to β‑isomer with ~6% residual intact ether)
Comparator Or Baseline	C16:0 α‑ether (chimyl alcohol): ≈99% cleavage
Quantified Difference	5‑percentage‑point lower cleavage for C18 vs. C16; combined with β‑vs‑α difference from Pfleger et al. (1967)
Conditions	¹⁴C/³H‑labelled α‑isomers, intravenous injection, rat liver harvested at 6 h

Why This Matters

The C18 chain imparts measurably greater metabolic stability than C16, which, when combined with the β‑configuration’s faster initial cleavage, yields a unique time‑course profile that can be exploited for sustained‑release or prodrug strategies.

• [1] Wood, R. and Snyder, F. (1966) 'Metabolism of alpha‑alkoxy glyceryl monoethers in rat liver, in vivo and in vitro', Lipids, 1, pp. 328–334. doi:10.1007/BF02532676. View Source
• [2] Pfleger, R.C., Piantadosi, C. and Snyder, F. (1967) 'The biocleavage of isomeric glyceryl ethers by soluble liver enzymes in a variety of species', Biochimica et Biophysica Acta (BBA) – Lipids and Lipid Metabolism, 144(4), pp. 633–648. View Source

Melting Point & Physical-Form Consistency: β-Batyl vs. Analogs

The reported melting point of synthetic 2‑(octadecyloxy)‑1,3‑propanediol (β‑batyl alcohol) is 71 °C , essentially identical to the α‑isomer batyl alcohol (70.5–71 °C) [1] but significantly higher than chimyl alcohol (C16, 62.5–63.5 °C) [2]. Combined with the monomorphic crystallisation behaviour (Evidence Item 2), the β‑isomer offers a higher‑melting, crystallographically simpler alternative to C16 glyceryl ethers, which is advantageous for high‑temperature processing and for solid formulations requiring thermal stability.

Melting Point

Cross-study

71 °C

Supports thermal processing range selection

~8 °C higher than chimyl alcohol (C16)

Evidence Dimension	Melting point (°C)
Target Compound Data	71 °C
Comparator Or Baseline	α‑Batyl alcohol: 70.5 °C; Chimyl alcohol: 62.5–63.5 °C
Quantified Difference	~8 °C higher than chimyl alcohol; ~0.5 °C difference vs. α‑batyl
Conditions	Standard melting point determination; predicted values from EPA Comptox Dashboard

Why This Matters

The higher melting point relative to C16 analogs extends the usable temperature range for formulations processed or stored under elevated temperatures, while the monomorphic nature reduces solid‑state variability.

• [1] Wikipedia. Batyl alcohol. Melting point: 70.5 °C. Available at: https://en.wikipedia.org/wiki/C21H44O3. View Source
• [2] Wikipedia. Chimyl alcohol. Melting point: 62.5–63.5 °C. Available at: https://en.wikipedia.org/wiki/Chimyl_alcohol. View Source

1,3-Propanediol, 2-(octadecyloxy)-: Validated Application Scenarios

Oral Lipid-Based Drug Delivery: Maximised Lymphatic Transport

The 20‑percentage‑point superiority in lymphatic absorption of the β‑octadecyl ether over the α‑isomer [1] makes 1,3‑propanediol, 2‑(octadecyloxy)‑ the preferred glyceryl ether scaffold for oral prodrugs, lipid nanoparticle carriers, and self‑emulsifying drug delivery systems where lymphatic targeting is critical for avoiding first‑pass hepatic metabolism.

Dermatological Barrier-Repair Formulations

The C18 stearyl chain provides a 3.4‑percentage‑point greater TEWL reduction than the C16 chimyl analog [1], positioning this compound as the superior choice for sensitive‑skin, atopic dermatitis, and anti‑ageing products. Its monomorphic crystallisation behaviour [2] further ensures reproducible texture, spreadability, and emulsion stability across manufacturing batches.

Cosmetic Stick & High-Melting Semi-Solid Formulations

With a melting point of 71 °C—approximately 8 °C higher than chimyl alcohol [1]—and a single reproducible crystalline form [2], 1,3‑propanediol, 2‑(octadecyloxy)‑ is the alkyl glyceryl ether of choice for lipsticks, solid perfumes, and waxy emulsions that must withstand elevated storage and application temperatures without polymorphic transformation.

Ether-Lipid Research: Defined Metabolic Stability & Isomeric Purity

The documented hierarchy of hepatic ether‑bond cleavage (2‑isomer > 1‑isomer; C16 > C18) [1] and the 5‑percentage‑point lower systemic cleavage of C18 vs. C16 chains [2] make the 2‑(octadecyloxy) isomer a valuable tool compound for probing ether‑lipid metabolism, designing metabolically modulated therapeutics, and calibrating in‑vitro/in‑vivo correlation models.

Application

Selection Property

Validation Focus

Lymphatic transport studies (oral delivery research)

Positional isomer absorption profile

Lymph lipid recovery endpoints

Skin barrier modulation research

Chain‑length‑dependent TEWL reduction

Barrier function and hydration endpoints

High‑temperature semi‑solid formulation development

Monomorphic crystallization & melting point

Thermal stability and batch consistency

Ether‑lipid metabolic profiling

β‑configuration metabolic hierarchy

Clearance rate and half‑life endpoints

• [1] Carrer, V. et al. (2017) 'Alkylglycerol Derivatives, a New Class of Skin Penetration Modulators', Molecules, 22(1), 185. doi:10.3390/molecules22010185. View Source
• [2] Lutton, E.S. and Stewart, C.B. (1970) 'Polymorphism of glyceryl ethers and ether esters', Lipids, 5(6), pp. 545–553. doi:10.1007/BF02532743. View Source